Cas no 2228489-47-0 (4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal)

• Product Name: 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal
• CAS No: 2228489-47-0
• MF: C₇H₈F₆O
• MW: 222.12824344635
• CID: 6519271
• PubChem ID: 165692747
• Update Time: 2025-10-24

4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal
• EN300-1941720
• 2228489-47-0

• Inchi： 1S/C7H8F6O/c1-5(2,3-14)4(6(8,9)10)7(11,12)13/h3-4H,1-2H3
• InChI Key： OATMELRNSTUUGF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 222.04793385g/mol
• Monoisotopic Mass: 222.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal

Introduction to 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal (CAS No. 2228489-47-0)

4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal, identified by its Chemical Abstracts Service (CAS) number 2228489-47-0, is a fluorinated aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer distinct physicochemical properties such as increased metabolic stability, lipophilicity, and electronic effects that can modulate biological activity.

The molecular structure of 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal consists of a central aldehyde group (–CHO) attached to a branched carbon chain substituted with three fluorine atoms at the 4-position and one trifluoromethyl group at the 3-position. This arrangement results in a highly electron-withdrawing environment around the aldehyde functionality, making it a versatile intermediate in synthetic chemistry. The presence of both trifluoromethyl (–CF₃) and fluoroalkyl groups enhances its utility in designing molecules with tailored biological activities.

In recent years, fluorinated compounds have become increasingly prominent in drug discovery and development. The introduction of fluorine atoms into molecular frameworks can significantly alter pharmacokinetic profiles, including bioavailability, metabolic clearance, and binding affinity to biological targets. For instance, 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal has been explored as a key building block in the synthesis of novel pharmacophores targeting various therapeutic areas. Its structural features make it particularly relevant in the development of small-molecule inhibitors for enzymes involved in inflammatory pathways and metabolic disorders.

One of the most compelling aspects of 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal is its potential as a precursor in the synthesis of more complex heterocyclic compounds. Researchers have leveraged its reactive aldehyde group to form Schiff bases and imines with nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities. These derivatives have shown promise in preclinical studies as modulators of protein-protein interactions and as scaffolds for developing next-generation therapeutics.

The influence of fluorine substituents on electronic properties has also been extensively studied. In 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal, the electron-withdrawing nature of the trifluoromethyl group and the fluoroalkyl side chains can enhance binding interactions with biological targets by modulating charge distribution and hydrophobicity. This has led to its incorporation into libraries of compounds designed for high-throughput screening (HTS) to identify novel drug candidates.

Recent advancements in computational chemistry have further highlighted the importance of CAS No. 2228489-47-0 in medicinal chemistry. Molecular modeling studies have demonstrated that its structural motifs can be optimized to improve drug-likeness parameters such as solubility, permeability across cell membranes (Caco-2 assay), and metabolic stability (P450 enzyme interactions). These insights have guided synthetic strategies aimed at generating derivatives with enhanced pharmacological profiles.

The role of 4,4,4-trifluoro-2,2-dimethyl-3-(trifluoromethyl)butanal extends beyond its use as an intermediate; it also serves as a model compound for understanding fluorine-mediated effects on molecular recognition. For example, X-ray crystallographic studies have provided insights into how fluorine atoms influence hydrogen bonding networks and van der Waals interactions within protein-ligand complexes. Such structural information is crucial for rational drug design and for predicting the behavior of related compounds.

In conclusion,CAS No. 2228489-47-0 represents a valuable asset in the pharmaceutical chemist’s toolkit. Its unique combination of structural features—namely the presence of multiple fluorinated groups—makes it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders, oncology, and infectious diseases. As research continues to uncover new applications for fluorinated compounds,4,4,4-trifluoro-2,2-dimethyl-3(trifluoromethyl)butanal is poised to play an increasingly significant role in shaping the future of medicinal chemistry.